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Compound of Interest

Compound Name: Ac-Gly-Osu
CAS No.: 24715-24-0
Cat. No.: B112352
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Acetylglycine N-
hydroxysuccinimide ester (Ac-Gly-Osu), a key reagent in bioconjugation and peptide
synthesis. This document details its chemical structure, synthesis, and core applications,
offering detailed experimental protocols and quantitative data to support advanced research
and development.

Chemical Structure and Properties

Ac-Gly-Osu, systematically named (2,5-dioxopyrrolidin-1-yl) 2-acetamidoacetate, is an amine-
reactive compound that incorporates an N-acetylated glycine linked to an N-
hydroxysuccinimide (NHS) ester. The NHS ester is a crucial functional group that reacts
efficiently with primary amines under mild conditions to form stable amide bonds.

The structure of Ac-Gly-Osu is composed of three key components:

o Acetyl Group (Ac): An acetyl moiety capping the N-terminus of glycine.
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e Glycine (Gly): The simplest amino acid, providing a spacer.

» N-hydroxysuccinimide ester (Osu): A highly reactive group that serves as an excellent
leaving group upon nucleophilic attack by a primary amine.

Below is a diagram illustrating the chemical structure of Ac-Gly-Osu.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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